4-{[(4-fluorophenyl)acetyl]amino}benzamide

• IUPAC Name: 4-[[2-(4-fluorophenyl)acetyl]amino]benzamide
• InChI: InChI=1S/C15H13FN2O2/c16-12-5-1-10(2-6-12)9-14(19)18-13-7-3-11(4-8-13)15(17)20/h1-8H,9H2,(H2,17,20)(H,18,19)
• InChI Key: HAXOLHMGYDCGFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=CC=C(C=C2)C(=O)N)F
• Molecular Formula: C15H13FN2O2
• Molecular Weight: 272.27 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 4-{[(4-fluorophenyl)acetyl]amino}benzamide involves several steps that target the incorporation of the fluorophenyl group into the benzamide structure. A notable example is the synthesis of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), an isotype-selective histone deacetylase (HDAC) inhibitor showing promise as an anticancer drug. This synthesis reflects the complexity and precision required in constructing such molecules, involving multiple steps and specific reagents to achieve the desired structural features and biological activity (Zhou et al., 2008).

Mechanism of Action

The compound acts as a potent HDAC3 inhibitor. HDACs are enzymes that control the epigenetic modifications of histone, along with more than 50 nonhistone proteins. Inhibition of HDACs has exhibited potency for the treatment of tumors.

Future Directions

The compound has shown potential as a potent HDAC3 inhibitor, exhibiting solid tumor cell inhibitory activities. It could be utilized as a high potent lead compound for further discovery of isoform selective HDAC inhibitors. This suggests that future research could focus on optimizing the compound for improved activity and selectivity, as well as exploring its potential in treating other diseases.